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Compound of Interest

Compound Name: Leucopterin

Cat. No.: B1674811 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides an

objective comparison of Leucopterin's density with other organic compounds, supported by

experimental data. Leucopterin, the white pigment found in the wings of butterflies, exhibits an

unusually high density for an organic molecule, a property attributed to its highly efficient

molecular packing.

Leucopterin (C₆H₅N₅O₃) is a pteridine derivative that serves as a biological pigment.[1][2][3][4]

[5] Recent structural analysis has revealed that its hemihydrate form possesses a density of

1.909 g/cm³, positioning it as one of the densest known organic compounds composed solely

of carbon, hydrogen, nitrogen, and oxygen.[1][2][3][6] This high density is a direct consequence

of the molecule's crystal structure, which features extensive hydrogen bonding and remarkably

efficient packing.[1][2][3][6] Understanding this property is crucial for its potential applications in

materials science and drug delivery, where density can influence factors such as solubility,

stability, and formulation.

Comparative Density of Leucopterin
The density of Leucopterin hemihydrate is significantly higher than that of many common

organic compounds. The following table provides a quantitative comparison.
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Compound Chemical Formula Density (g/cm³)

Leucopterin hemihydrate C₆H₅N₅O₃ · 0.5H₂O 1.909[1][2][3]

Naphthalene C₁₀H₈ 1.03

n-Decane C₁₀H₂₂ 0.73

Experimental Validation of Leucopterin's Density
The high density of Leucopterin was determined through a comprehensive set of experiments

aimed at solving its crystal structure.[1][2][3][6][7] Due to challenges in growing single crystals

of suitable size, a multi-technique approach was employed.

Experimental Protocols
1. Crystal Structure Determination:

Single-Crystal X-ray Diffraction (SCXRD): Tiny single crystals of Leucopterin hemihydrate

were successfully grown, which allowed for the determination of the crystal's symmetry and

the atomic positions of carbon, nitrogen, and oxygen.[1][3] This technique provides the

fundamental data for calculating the unit cell volume.

Powder X-ray Diffraction (PXRD): PXRD was used to analyze polycrystalline samples of

Leucopterin.[1][2] Temperature-dependent PXRD studies revealed that Leucopterin is a

variable hydrate, meaning its water content can change.[1][2] Rietveld refinement of the

powder diffraction data was used to determine the crystal structure of a 0.2-hydrate form.[8]

The density is calculated from the determined unit cell volume and the molecular weight of

the contents.

2. Tautomeric State Elucidation:

Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy: The specific tautomeric

form of Leucopterin in the solid state was identified using multinuclear ssNMR experiments.

[1][3][6] ¹⁵N CPMAS spectra were crucial in identifying the protonation states of the nitrogen

atoms, confirming the presence of one NH₂ group, three NH groups, and one unprotonated

nitrogen atom.[1]
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Dispersion-Corrected Density Functional Theory (DFT-D): Theoretical calculations were

performed to determine the most stable tautomer.[1][6] Lattice-energy minimizations for 17

possible tautomers were conducted, and the results independently confirmed the tautomeric

state identified by ssNMR.[1]

3. Thermal Analysis:

Differential Thermal Analysis and Thermogravimetry (DTA-TG): These techniques were used

to study the thermal stability of Leucopterin hemihydrate and to quantify the loss of water

upon heating.[2] The results showed a slow release of water between 130 and 250 °C.[2]

The combination of these experimental and computational methods provided the precise

structural information necessary to calculate the high density of Leucopterin with confidence.

Visualizing the Experimental Workflow
The following diagrams illustrate the workflow for the experimental validation of Leucopterin's

density and the logical relationship of its properties.
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Caption: Workflow for Determining Leucopterin's High Density.
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Caption: Relationship between Leucopterin's Structure and Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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